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Introduction
Syntide-2 is a synthetic peptide that serves as a versatile substrate for several

serine/threonine kinases, most notably Calcium/calmodulin-dependent protein kinase II

(CaMKII) and Protein Kinase C (PKC).[1][2] Its sequence, PLARTLSVAGLPGKK, is derived

from the phosphorylation site 2 on glycogen synthase.[1][2] Due to its specificity, Syntide-2 is a

valuable tool for monitoring the activity of these kinases during purification from cell lysates or

tissue homogenates. This document provides detailed protocols for using Syntide-2 in both

radioactive and non-radioactive kinase assays to identify active fractions from chromatography

columns.

Syntide-2 is an excellent substrate for CaMKII and a good substrate for PKC.[2] While other

kinases such as phosphorylase kinase and myosin light chain kinase can phosphorylate

Syntide-2, their efficiency is significantly lower.[2] This relative specificity makes Syntide-2 a

practical choice for tracking CaMKII and PKC activity during the purification process, where a

rapid and reliable assay is essential for pooling the correct fractions for downstream

applications.
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Understanding the activation pathways of kinases that phosphorylate Syntide-2 is crucial for

designing and interpreting experiments. Below are simplified diagrams of the activation

pathways for CaMKII and PKC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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